Cas no 1361812-66-9 (5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361812-66-9
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4999652
• Update Time: 2025-07-19

5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-11-2-1-7(5-12(11)16)8-3-9(14(19,20)21)6-10(4-8)22-13(17)18/h1-6,13H
• InChI Key： WUUHLIBODUJZKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=CC(C(F)(F)F)=C1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl

Introduction to 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361812-66-9)

The compound 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl, identified by the CAS number 1361812-66-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple halogen atoms and functional groups, which contribute to its distinct chemical properties and potential applications.

At the core of its molecular structure lies a biphenyl backbone, which is a common motif in many pharmacologically active compounds due to its ability to facilitate optimal binding interactions with biological targets. The substitution pattern on this biphenyl ring includes a 5'-Difluoromethoxy group, two chloro substituents at the 3 and 4 positions, and a 3'-trifluoromethyl group at the 3' position. This specific arrangement of electron-withdrawing and electron-donating groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery and material science.

The 5'-Difluoromethoxy moiety is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in many drug molecules. The presence of two chlorine atoms at the 3 and 4 positions further modulates the electronic distribution of the molecule, potentially influencing its reactivity and interaction with biological systems. Additionally, the 3'-trifluoromethyl group adds another layer of complexity, contributing to the compound's overall lipophilicity and potential bioavailability.

In recent years, there has been growing interest in developing novel biphenyl derivatives for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The structural features of 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl make it an attractive scaffold for further chemical modification and functionalization. Researchers have been exploring various synthetic routes to derive this compound in high purity, as well as investigating its possible derivatives that could exhibit enhanced biological activity or improved material properties.

One of the most compelling aspects of this compound is its potential role in developing new therapeutic agents. The biphenyl core is a well-established pharmacophore in medicinal chemistry, with numerous examples of drugs featuring this motif demonstrating efficacy across a wide range of therapeutic areas. The unique substitution pattern of 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl suggests that it may interact with biological targets in novel ways, potentially leading to the discovery of new treatments for diseases such as cancer, inflammation, and neurological disorders.

Furthermore, the compound's structural complexity opens up possibilities for designing next-generation materials with tailored properties. For instance, its halogenated structure could make it suitable for applications in organic electronics, where such molecules are often used as semiconductors or light-emitting materials. The presence of multiple fluorine atoms could also enhance its stability under various environmental conditions, making it a robust candidate for industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl with greater accuracy than ever before. By leveraging machine learning algorithms and large datasets of known drug molecules, scientists can rapidly screen potential candidates for their efficacy against specific targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds that are now undergoing further investigation.

The synthesis of 5'-Difluoromethoxy-3,4-dichloro-3'-trifluoromethyl-biphenyl presents several challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and fluorochemical synthesis have been particularly useful in constructing this type of molecule efficiently. Additionally, advances in purification techniques have allowed for the production of high-purity samples suitable for both research and industrial applications.

In conclusion,5'-Difluoromethoxy-3',4-dichloro-3-trifluoromethyl-biphenyl (CAS No. 1361812-66-9) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration, both in terms of developing new therapeutic agents and designing advanced materials. As research continues to uncover new synthetic strategies and computational tools for analyzing molecular interactions,this compound is poised to play an important role in future scientific advancements.